Cas no 1008655-10-4 (2-[(4-Tert-butylphenyl)sulfonylamino]-3-(1H-indol-3-yl)propanoic acid)

2-[(4-Tert-butylphenyl)sulfonylamino]-3-(1H-indol-3-yl)propanoic acid structure
1008655-10-4 structure
Product Name:2-[(4-Tert-butylphenyl)sulfonylamino]-3-(1H-indol-3-yl)propanoic acid
CAS No:1008655-10-4
MF:C21H24N2O4S
MW:400.491264343262
CID:5032120
Update Time:2023-08-25

2-[(4-Tert-butylphenyl)sulfonylamino]-3-(1H-indol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-({[4-(tert-butyl)phenyl]sulfonyl}amino)-3-indol-3-ylpropanoic acid
    • SBB002581
    • STK664307
    • 2-({[4-(tert-Butyl)phenyl]sulphonyl}amino)-3-(1H-indol-3-yl)propanoic acid
    • 2-[(4-tert-butylphenyl)sulfonylamino]-3-(1H-indol-3-yl)propanoic acid
    • ST072632
    • N-[(4-tert-butylphenyl)sulfonyl]tryptophan
    • 2-({[4-(tert-butyl)phenyl]sulfonyl}amino)-3-(1H-indol-3-yl)propanoic acid
    • 2-[(4-Tert-butylphenyl)sulfonylamino]-3-(1H-indol-3-yl)propanoic acid
    • Inchi: 1S/C21H24N2O4S/c1-21(2,3)15-8-10-16(11-9-15)28(26,27)23-19(20(24)25)12-14-13-22-18-7-5-4-6-17(14)18/h4-11,13,19,22-23H,12H2,1-3H3,(H,24,25)
    • InChI Key: OFXQTTQOWIQPTN-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)C(C)(C)C)(NC(C(=O)O)CC1=CNC2C=CC=CC1=2)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 7
  • Complexity: 644
  • XLogP3: 3.4
  • Topological Polar Surface Area: 108
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